Cas no 1469-92-7 (1,3,5-Pentanetrione,1,5-bis(4-chlorophenyl)-)

• Product Name: 1,3,5-Pentanetrione,1,5-bis(4-chlorophenyl)-
• CAS No: 1469-92-7
• MF: C₁₇H₁₂Cl₂O₃
• MW: 335.181383132935
• CID: 191985
• PubChem ID: 255513
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1,5-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione,1,5-bis(4-chlorophenyl)-
• 1,5-Bis(4-chlorophenyl)-1,3,5-pentanetrione
• 1,5-bis(4-chlorophenyl)pentane-1,3,5-trione
• 1,5-Bis-(4-chlor-phenyl)-1,3,5-pentantrion
• 1,5-di-(4-chlorophenyl)pentane-1,3,5-trione
• 1.5-Bis-(p-chlor-phenyl)-1.3-5-trioxo-pentan
• AC1L5SKJ
• AC1Q5E2E
• AG-D-91694
• AR-1B8039
• CTK4C5209
• KST-1B0988
• NSC81116
• 1,3,5-Pentanetrione, 1,5-bis[p-chlorophenyl]-
• AKOS024322686
• DTXSID20292243
• 1,5-Bis(4-chlorophenyl)-1,3,5-pentanetrione #
• JVGXKNGROPICAX-UHFFFAOYSA-N
• 1469-92-7
• NSC-81116

• Inchi： 1S/C17H12Cl2O3/c18-13-5-1-11(2-6-13)16(21)9-15(20)10-17(22)12-3-7-14(19)8-4-12/h1-8H,9-10H2
• InChI Key： JVGXKNGROPICAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(CC(C1C=CC(=CC=1)Cl)=O)=O)=O

Computed Properties

• Exact Mass: 334.01600
• Monoisotopic Mass: 334.01635
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 4.2

Experimental Properties

• Density: 1.335
• Boiling Point: 500.4°Cat760mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.592
• PSA: 51.21000
• LogP: 4.40830